![molecular formula C13H12FN3O2 B144484 N1-(4-Fluorobenzyl)-3-nitrobenzene-1,4-diamine CAS No. 150812-21-8](/img/structure/B144484.png)
N1-(4-Fluorobenzyl)-3-nitrobenzene-1,4-diamine
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Overview
Description
N1-(4-Fluorobenzyl)-3-nitrobenzene-1,4-diamine, also known as this compound, is a useful research compound. Its molecular formula is C13H12FN3O2 and its molecular weight is 261.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Phosphorus-Nitrogen Compounds Synthesis : N1-(4-Fluorobenzyl)-3-nitrobenzene-1,4-diamine is used in the synthesis of dispirocyclotriphosphazene derivatives, which show potential in structural and stereogenic properties as well as DNA interactions. These compounds demonstrate notable interactions with plasmid DNA, causing changes in mobilities and intensities of DNA forms, and even causing double strand breaks in some cases (Tanrıkulu et al., 2019).
Cd(II) Schiff-base Macrocyclic Complexes : This compound plays a role in the synthesis of Cd(II) Schiff-base macrocyclic complexes, which have been studied for their structure and spectroscopic properties. These complexes present significant potential in the field of coordination chemistry (Keypour et al., 2008).
Corrosion Inhibition : As part of novel synthesized compounds, it contributes to the study of corrosion inhibition of mild steel. These compounds have shown significant inhibition efficiency, offering potential applications in industries for steel protection (Singh & Quraishi, 2016).
Organic Light Emitting Diodes (OLEDs) : In the synthesis of redox-active polyimides bearing unsymmetrical and noncoplanar carbazole units, this compound is used as a monomer. The polyimides exhibit high-lying HOMO levels and blue light emission, making them potential candidates for hole transporting materials in OLEDs (Iqbal et al., 2016).
Biological Activity and DFT Studies : It is used in the synthesis of bis(2,2,3,3-tetrafluoro-1,4-butanedialkoxy)-2-trans-6-bis(4-fluorobenzyl)spirocyclotetraphosphazene. This compound shows activity against S. aureus and exhibits cytotoxic activity against certain cell lines, making it relevant in medicinal chemistry and biological studies (Elmas et al., 2020).
Safety and Hazards
The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has hazard statements H315 and H319, indicating that it causes skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves and eye protection, and seeking medical advice if skin or eye irritation persists .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets, influencing their function and contributing to their overall mechanism of action .
Mode of Action
It’s known that the compound’s interaction with its targets can lead to changes in cellular processes . The specific nature of these interactions and the resulting changes would depend on the exact biological target and the context within which the compound is acting .
Biochemical Pathways
The compound’s effects on these pathways and their downstream effects would be determined by its specific targets and mode of action .
Pharmacokinetics
These properties would influence the compound’s bioavailability, determining how much of the compound reaches its targets and how long it remains active in the body .
Result of Action
These effects would be a result of the compound’s interaction with its targets and its influence on biochemical pathways .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N1-(4-Fluorobenzyl)-3-nitrobenzene-1,4-diamine . These factors could include the presence of other compounds, the pH of the environment, temperature, and more .
Properties
IUPAC Name |
4-N-[(4-fluorophenyl)methyl]-2-nitrobenzene-1,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3O2/c14-10-3-1-9(2-4-10)8-16-11-5-6-12(15)13(7-11)17(18)19/h1-7,16H,8,15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTDZJOIEYRRRGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC2=CC(=C(C=C2)N)[N+](=O)[O-])F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80602349 |
Source
|
Record name | N~4~-[(4-Fluorophenyl)methyl]-2-nitrobenzene-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80602349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
150812-21-8 |
Source
|
Record name | N~4~-[(4-Fluorophenyl)methyl]-2-nitrobenzene-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80602349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N1-(4-Fluorobenzyl)-3-nitro-1,4-phenylenediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.